Cas no 25741-05-3 (1-Aziridinepropanoicacid)

• Product Name: 1-Aziridinepropanoicacid
• CAS No: 25741-05-3
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 268502
• PubChem ID: 117620
• Update Time: 2025-04-19

1-Aziridinepropanoicacid Chemical and Physical Properties

Names and Identifiers

• 1-Aziridinepropanoicacid
• 3-(aziridin-1-yl)propanoic acid
• Aziridine-1-propionic acid
• SCHEMBL1069692
• 25741-05-3
• NS00027955
• 3-(ETHYLENIMINO)PROPIONIC ACID
• 1-aziridinepropanoic acid
• N-(2-CARBOXYETHYL)AZIRIDINE
• PROPANOIC ACID, 3-(1,2-ETHANEDIYLIMINO)-
• UNII-WIT7JEA4F4
• WIT7JEA4F4
• DTXSID30180425
• EINECS 247-225-2

• Inchi： 1S/C5H9NO2/c7-5(8)1-2-6-3-4-6/h1-4H2,(H,7,8)
• InChI Key： XIVXINZIDLMMRF-UHFFFAOYSA-N
• SMILES： OC(CCN1CC1)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 98.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 40.3Ų

Experimental Properties

• Density: 1.237
• Boiling Point: 236.9°Cat760mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.52
• PSA: 40.31